N1-(4-chlorobenzyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide
Description
N1-(4-chlorobenzyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide, also known as BAPNA, is a chemical compound that has been widely used in scientific research due to its unique properties. BAPNA is a synthetic substrate that is commonly used to measure the activity of enzymes such as chymotrypsin, trypsin, and elastase. The compound is highly stable and soluble in water, making it an ideal substrate for biochemical assays.
Scientific Research Applications
Synthesis Techniques and Characterization
N1-(4-chlorobenzyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide and its derivatives are synthesized through various chemical reactions. For instance, novel synthetic approaches for oxalamides are developed through one-pot synthesis from nitroaryl oxirane-2-carboxamides via rearrangement sequences, providing useful formulas for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016). Synthesis of related compounds like CCR5 antagonists involves multiple reaction stages, such as elimination, reduction, bromization, and further reactions with other intermediates (Cheng De-ju, 2015). Structural characterization is done using various spectroscopy methods and X-ray diffraction to confirm molecular structures (Zhixu Zhou et al., 2021).
Molecular Interactions and Docking
Molecular Docking and Dynamics
Studies have focused on the interaction of synthesized compounds with proteins. For example, molecular docking and dynamics simulations suggest favorable interactions between certain compounds and SHP2 protein, indicating potential biological activity (Qing-mei Wu et al., 2022). These interactions are further supported by inhibitory activity observations in biological assays.
Bioactivities and Antagonistic Properties
Antitumor and Bioactive Properties
Some synthesized compounds, like 4-(2-chlorobenzyl)-1-(5-fluoro-2-hydroxy-3-((4-methylpiperidin-1-yl)methyl)phenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, show promising antitumor activity against human hepatoma and melanoma cells, as well as significant enzyme inhibition rates (Zhixu Zhou et al., 2021). Compounds related to N1-(4-chlorobenzyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide are being explored for their therapeutic potential in various areas, including as antagonists in receptor-mediated pathways (L. Piccoli et al., 2012).
properties
IUPAC Name |
N'-[(4-chlorophenyl)methyl]-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN4O3/c22-18-5-3-15(4-6-18)12-24-19(27)20(28)25-13-16-7-10-26(11-8-16)21(29)17-2-1-9-23-14-17/h1-6,9,14,16H,7-8,10-13H2,(H,24,27)(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WASCMUJIJRPOFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCC2=CC=C(C=C2)Cl)C(=O)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-chlorobenzyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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